nimbic acid
nimbic acid
Brand Name:
Vulcanchem
CAS No.:
11030-74-3
VCID:
VC0082406
InChI:
InChI=1S/C26H30O8/c1-12-14(13-6-8-33-11-13)9-15-19(12)26(4)16(10-27)25(3)17(28)5-7-24(2,23(31)32)20(25)18(22(29)30)21(26)34-15/h5-8,11,14-16,18,20-21,27H,9-10H2,1-4H3,(H,29,30)(H,31,32)/t14?,15?,16-,18?,20?,21?,24-,25+,26-/m1/s1
SMILES:
CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(C4C(=O)O)C(C=CC5=O)(C)C(=O)O)C)CO)C
Molecular Formula:
C26H30O8
Molecular Weight:
470.5 g/mol
nimbic acid
CAS No.: 11030-74-3
Main Products
VCID: VC0082406
Molecular Formula: C26H30O8
Molecular Weight: 470.5 g/mol
CAS No. | 11030-74-3 |
---|---|
Product Name | nimbic acid |
Molecular Formula | C26H30O8 |
Molecular Weight | 470.5 g/mol |
IUPAC Name | (4R,8S,9S,10R)-13-(furan-3-yl)-9-(hydroxymethyl)-4,8,10,12-tetramethyl-7-oxo-16-oxatetracyclo[8.6.0.03,8.011,15]hexadeca-5,11-diene-2,4-dicarboxylic acid |
Standard InChI | InChI=1S/C26H30O8/c1-12-14(13-6-8-33-11-13)9-15-19(12)26(4)16(10-27)25(3)17(28)5-7-24(2,23(31)32)20(25)18(22(29)30)21(26)34-15/h5-8,11,14-16,18,20-21,27H,9-10H2,1-4H3,(H,29,30)(H,31,32)/t14?,15?,16-,18?,20?,21?,24-,25+,26-/m1/s1 |
Standard InChIKey | LACLJUZVQWMXBS-VNQZPSTLSA-N |
Isomeric SMILES | CC1=C2C(CC1C3=COC=C3)OC4[C@@]2([C@@H]([C@@]5(C(C4C(=O)O)[C@](C=CC5=O)(C)C(=O)O)C)CO)C |
SMILES | CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(C4C(=O)O)C(C=CC5=O)(C)C(=O)O)C)CO)C |
Canonical SMILES | CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(C4C(=O)O)C(C=CC5=O)(C)C(=O)O)C)CO)C |
Synonyms | nimbic acid |
PubChem Compound | 25446 |
Last Modified | Dec 23 2021 |
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